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Compound of Interest

Compound Name: 1,6,7-Trimethylnaphthalene

Cat. No.: B047812

This technical guide provides a comprehensive overview of the chemical properties, synonyms,
and toxicological information available for 1,6,7-Trimethylnaphthalene. Due to the limited
specific research on the biological activities and signaling pathways of this particular
compound, this guide also includes information on the general metabolic and toxicological
pathways of polycyclic aromatic hydrocarbons (PAHS) and related methylnaphthalenes to
provide a relevant context for researchers, scientists, and drug development professionals.

Chemical Identity and Synonyms

1,6,7-Trimethylnaphthalene is a polycyclic aromatic hydrocarbon. A comprehensive list of its
synonyms and chemical identifiers is provided below to facilitate cross-referencing in research
and literature.

Table 1: Synonyms and Identifiers for 1,6,7-Trimethylnaphthalene
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Category

Identifier

Systematic Name

1,6,7-Trimethylnaphthalene

Common Synonym

2,3,5-Trimethylnaphthalene[1][2][3]

CAS Number 2245-38-7[1][2][3]

PubChem CID 16732[4]

HMDB 1D HMDB0059701

ChEBI ID 89809

EINECS Number 218-833-5

UNII 4WC055TBJ9Y

e INChI=1S/C13H14/c1-9-5-4-6-12-7-10(2)11(3)8-
13(9)12/h4-8H,1-3H3

InChiKey JBXULKRNHAQMAS-UHFFFAOYSA-N

SMILES CC1=CC2=C(C=C1)C=C(C=C2C)C

Other Names

Naphthalene, 1,6,7-trimethyl-

Physicochemical Properties

The following table summarizes the key physicochemical properties of 1,6,7-

Trimethylnaphthalene. This data is essential for understanding its behavior in experimental

and environmental settings.

Table 2: Physicochemical Properties of 1,6,7-Trimethylnaphthalene
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Property Value Source
Molecular Formula Ci3Hi4 [11121[3]
Molecular Weight 170.25 g/mol [11[2][3]
Physical State Solid

Melting Point 28 °C

Boiling Point 285 °C

Water Solubility Insoluble

LogP (Octanol-Water Partition A8
Coefficient) '

Toxicological Profile

Direct toxicological studies on 1,6,7-trimethylnaphthalene are scarce. However, information
on its hazard classification and the toxicity of related methylnaphthalenes provides valuable
insights into its potential health effects.

Hazard Classification:

» Oral Toxicity: Harmful if swallowed.

e Aquatic Hazard: Very toxic to aquatic life with long-lasting effects.
General Toxicity of Methylnaphthalenes:

Studies on methylnaphthalenes, such as 1-methylnaphthalene and 2-methylnaphthalene,
indicate that the lung is a primary target organ for toxicity.[5] The toxicity is species-specific,
with mice showing greater susceptibility than rats.[5] The metabolism of these compounds,
particularly through cytochrome P450 enzymes, plays a crucial role in their toxic effects.[5]

Metabolism and Potential Sighaling Pathways

Specific signaling pathways for 1,6,7-trimethylnaphthalene have not been elucidated.
However, as a polycyclic aromatic hydrocarbon (PAH), its metabolism and toxicological
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mechanisms are expected to follow the general pathways established for this class of
compounds.

General Metabolic Pathway of Polycyclic Aromatic
Hydrocarbons

PAHs are metabolized by a series of enzymes, primarily to increase their water solubility and
facilitate excretion. This process, however, can also lead to the formation of reactive
metabolites that can cause cellular damage.

The metabolism of PAHs generally involves two phases:

e Phase | Metabolism: Primarily mediated by cytochrome P450 (CYP) monooxygenases (e.g.,
CYP1Al, CYP1A2, CYP1B1), which introduce oxygen into the PAH structure to form
epoxides, phenols, and dihydrodiols.[6][7]

e Phase Il Metabolism: The metabolites from Phase | are conjugated with endogenous
molecules such as glutathione (by glutathione S-transferases), glucuronic acid (by UDP-
glucuronosyltransferases), or sulfate (by sulfotransferases) to form water-soluble compounds
that can be readily excreted.
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(oo NIl CYP450 Enzymes
Hydrocarbon (PAH)

Phase Il Metabolism

" Water-Soluble
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General metabolic pathway of Polycyclic Aromatic Hydrocarbons (PAHS).

Potential Signaling Pathways in Toxicity

The toxic effects of PAHs are often mediated by their reactive metabolites, which can interact
with cellular macromolecules. A key signaling pathway implicated in the toxicity of many PAHs
is the aryl hydrocarbon receptor (AhR) pathway.

» Aryl Hydrocarbon Receptor (AhR) Signaling: PAHs can bind to and activate the AhR, a
ligand-activated transcription factor.[2] This activation leads to the translocation of the AhR
complex to the nucleus, where it induces the expression of genes involved in xenobiotic
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metabolism, including CYP1A1 and CYP1B1.[6][7] This induction can lead to an increased
production of reactive metabolites, thereby amplifying the toxic effects.
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Aryl Hydrocarbon Receptor (AhR) signaling pathway activated by PAHs.

Experimental Protocols

Detailed experimental protocols for 1,6,7-trimethylnaphthalene are not readily available in the
literature. However, standard methods for the analysis of PAHs in biological and environmental
samples are applicable.

General Protocol for PAH Analysis in Biological Samples

The determination of PAHs and their metabolites in biological matrices such as blood, urine, or
tissue typically involves sample extraction, cleanup, and instrumental analysis.

Experimental Workflow:

o Sample Collection and Storage: Biological samples should be collected in appropriate
containers and stored at low temperatures (e.g., -80 °C) to prevent degradation of the
analytes.

o Extraction:

o Liquid-Liquid Extraction (LLE): Samples are mixed with an organic solvent (e.g., hexane,
dichloromethane) to extract the PAHS.

o Solid-Phase Extraction (SPE): The sample is passed through a solid sorbent cartridge that
retains the PAHSs, which are then eluted with a suitable solvent.

o Cleanup: The extract is often subjected to a cleanup step, such as column chromatography
(e.g., using silica gel or alumina), to remove interfering substances.

e Analysis: The final extract is analyzed using chromatographic techniques coupled with
sensitive detectors.

o Gas Chromatography-Mass Spectrometry (GC-MS): Provides high separation efficiency
and definitive identification of the compounds.
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o High-Performance Liquid Chromatography (HPLC) with Fluorescence or UV Detection:
HPLC is suitable for the analysis of larger PAHs, and fluorescence detection offers high
sensitivity and selectivity.[8]
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General workflow for the analysis of PAHs in biological samples.

Conclusion

1,6,7-Trimethylnaphthalene is a polycyclic aromatic hydrocarbon with limited specific
research into its biological effects. The information presented in this guide, based on its
chemical properties and the known toxicology of related compounds, suggests that it should be
handled with care due to its potential for oral toxicity and environmental persistence.
Researchers studying this compound should consider the general metabolic and toxicological
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pathways of PAHs, particularly the role of cytochrome P450 enzymes and the aryl hydrocarbon
receptor, as a starting point for investigating its specific mechanisms of action. Standard
analytical methods for PAH determination are applicable for its quantification in various
matrices. Further research is needed to fully characterize the biological activity and signaling
pathways of 1,6,7-trimethylnaphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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